molecular formula C9H9Cl3O2 B8453995 2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol

2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol

Cat. No. B8453995
M. Wt: 255.5 g/mol
InChI Key: PZRZHWULTQNEHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C9H9Cl3O2 and its molecular weight is 255.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol

Molecular Formula

C9H9Cl3O2

Molecular Weight

255.5 g/mol

IUPAC Name

2,2,2-trichloro-1-(3-methoxyphenyl)ethanol

InChI

InChI=1S/C9H9Cl3O2/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8,13H,1H3

InChI Key

PZRZHWULTQNEHM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C(C(Cl)(Cl)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.8 mL (22.5 mmol) of chloroform in 10 mL DMF was added 1.4 g (10 mmol) of 3-methoxybenzaldehyde. The reaction mixture was chilled to 0° C. and a solution of 0.40 g (7 mmol) of potassium hydroxide in 1.8 mL of methanol was added. The reaction mixture was stirred for 3 h at 0° C., then quenched by addition of 1 mL of 1 N hydrochloric acid. The reaction mixture was adjusted to pH=7, then extracted with EtOAc. The organic layers were washed with brine, dried (Na2SO4), filtered and evaporated. The product was used in the next step without further purification.
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step Two
Quantity
1.8 mL
Type
solvent
Reaction Step Two

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